![molecular formula C12H14N2O2S B2805460 4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile CAS No. 1436302-55-4](/img/structure/B2805460.png)
4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile” is complex, with a thiophene ring attached to a morpholine ring via a propanoyl group. The thiophene ring is a five-membered ring with one sulfur atom , and the morpholine ring is a six-membered ring with one nitrogen and one oxygen atom .Scientific Research Applications
Chemosensors for Metal Ions
One intriguing application of compounds related to 4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile is in the development of chemosensors for the detection of metal ions. Specifically, research has shown the synthesis of novel chemosensors designed for the selective recognition of Pd2+ ions, a highly toxic metal. These chemosensors exhibit fluorescence turn-off performances upon interaction with Pd2+, enabling their detection in methanol with very low limits of detection. The selectivity and stability of these sensors, supported by quantum chemical calculations, illustrate their potential in environmental monitoring and toxicology studies (Shally et al., 2020).
Synthesis of Heterocyclic Compounds
Another application is the synthesis of various heterocyclic compounds through cross-recyclization reactions. The reactions of certain precursors, under specific conditions, lead to the formation of compounds such as 2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitriles and their derivatives. These synthetic pathways are crucial for generating compounds with potential applications in pharmaceuticals, materials science, and as intermediates for further chemical transformations (V. D. Dyachenko & A. D. Dyachenko, 2008).
Optoelectronic and Nonlinear Optical Properties
Compounds structurally similar to this compound have been studied for their optoelectronic and nonlinear optical properties. Research involving density functional theory (DFT) calculations suggests that such compounds exhibit promising characteristics as multifunctional materials. Their optical absorption, charge transport properties, and reorganization energies indicate potential applications in electronics and photonics, highlighting their versatility in material science (A. Irfan et al., 2020).
Electrocyclic Reactions for Novel Derivatives
Furthermore, the reactivity of similar molecules in electrocyclic reactions has been explored, leading to the synthesis of novel derivatives with potential applications in organic electronics and as precursors for the development of new materials. These reactions expand the toolkit for synthesizing complex molecules with tailored properties for specific applications (D. S. Buryi et al., 2019).
Future Directions
The future directions for research on “4-(2-Thiophen-2-ylpropanoyl)morpholine-3-carbonitrile” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and biological activities. These compounds could have potential applications in various fields, including medicinal chemistry and material science .
properties
IUPAC Name |
4-(2-thiophen-2-ylpropanoyl)morpholine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2S/c1-9(11-3-2-6-17-11)12(15)14-4-5-16-8-10(14)7-13/h2-3,6,9-10H,4-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDHVCAQNLWTWAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CS1)C(=O)N2CCOCC2C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.